Cas no 243466-31-1 (1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1,3-dimethyl-)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1,3-dimethyl-
• CAS No: 243466-31-1
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 245735
• PubChem ID: 45082521
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 4-ethynyl-1,3-dimethyl-
• 1H-Pyrazole-5-carboxylicacid,4-ethynyl-1,3-dimethyl-(9CI)
• 4-ethynyl-2,5-dimethylpyrazole-3-carboxylic acid
• DTXSID00665279
• 243466-31-1
• 4-Ethynyl-1,3-dimethyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C8H8N2O2/c1-4-6-5(2)9-10(3)7(6)8(11)12/h1H,2-3H3,(H,11,12)
• InChI Key： KFNUADDFNDAJIQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#C)C(C)=NN1C)=O

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 55.12